4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide

• IUPAC Name: 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide
• InChI: InChI=1S/C21H16ClN3O4/c1-13-2-7-16(8-3-13)23-21(27)15-6-11-18(22)19(12-15)24-20(26)14-4-9-17(10-5-14)25(28)29/h2-12H,1H3,(H,23,27)(H,24,26)
• InChI Key: FBKSAOVRFLIOTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H16ClN3O4
• Molecular Weight: 409.8 g/mol

Description

4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide, also known as CNB-001, is a compound that has gained attention in the scientific community due to its potential therapeutic properties. CNB-001 is a small molecule that has been shown to have neuroprotective and anti-inflammatory effects, making it a promising candidate for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide is not fully understood, but it is thought to involve the inhibition of inflammatory pathways and the modulation of oxidative stress. 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide has been shown to reduce the production of pro-inflammatory cytokines and chemokines, as well as to increase the expression of anti-inflammatory proteins. Additionally, 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide has been shown to increase the activity of antioxidant enzymes, which can help to reduce oxidative stress in cells.
Biochemical and Physiological Effects
In addition to its neuroprotective effects, 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide has been shown to have other biochemical and physiological effects. Studies have shown that 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide can reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are both involved in the development of inflammation and oxidative stress. Additionally, 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide has been shown to modulate the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide in lab experiments is its relatively low toxicity. Studies have shown that 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide is well-tolerated in animal models, even at high doses. Additionally, 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide is stable and can be easily synthesized in large quantities. However, one limitation of 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide. One area of interest is the compound's potential for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to determine the optimal dosing and administration regimens for 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide in these conditions. Additionally, there is interest in exploring the potential of 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide for the treatment of other inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Finally, there is potential for the development of novel derivatives of 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide that may have improved solubility and other desirable properties.

Synthesis Methods

The synthesis of 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide involves several steps, starting with the reaction of 4-chloro-3-nitrobenzoic acid with 4-methylphenylamine to form 4-chloro-N-(4-methylphenyl)-3-nitrobenzamide. This intermediate is then reduced with iron powder and acetic acid to yield 4-chloro-N-(4-methylphenyl)-3-aminobenzamide. The final step involves the reaction of this intermediate with 4-nitrobenzoyl chloride in the presence of triethylamine to form 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide.

Scientific Research Applications

4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide has been the subject of numerous scientific studies due to its potential therapeutic properties. One area of research has focused on the compound's neuroprotective effects. Studies have shown that 4-chloro-N-(4-methylphenyl)-3-[(4-nitrobenzoyl)amino]benzamide can protect neurons from damage caused by oxidative stress and inflammation, which are two key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's.